Cas no 2292981-08-7 (2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid)

• Product Name: 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid
• CAS No: 2292981-08-7
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5107325
• Update Time: 2026-03-03

2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-2-methyl-
• 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid

• Inchi： 1S/C13H24N2O4/c1-8-7-9(10(14)11(16)17)5-6-15(8)12(18)19-13(2,3)4/h8-10H,5-7,14H2,1-4H3,(H,16,17)
• InChI Key： VKAFMCGVCYELBN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(N)C(O)=O)CC1C

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 403.4±20.0 °C(Predicted)
• pka: 2.30±0.10(Predicted)

Additional information on 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid

Recent Advances in the Synthesis and Applications of 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid (CAS: 2292981-08-7)

In recent years, the compound 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid (CAS: 2292981-08-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of various bioactive compounds. Its structural versatility and functional groups make it a valuable building block for drug discovery and development, particularly in the design of protease inhibitors and other therapeutic agents targeting neurological and metabolic disorders.

The synthesis of 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that leverages chiral auxiliaries to achieve enantiomeric excesses exceeding 95%. This advancement addresses previous challenges related to racemization during the coupling steps, thereby enhancing the compound's utility in stereoselective applications. Furthermore, the use of green chemistry principles, such as solvent-free conditions and catalytic methods, has been explored to reduce environmental impact and production costs.

Recent applications of this compound have expanded beyond its traditional role as a synthetic intermediate. For instance, researchers have incorporated 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid into the design of novel peptide-based therapeutics. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a key component in the development of selective inhibitors for cathepsin K, a protease implicated in osteoporosis and cancer metastasis. The compound's ability to confer conformational rigidity and enhance binding affinity was highlighted as a critical factor in the inhibitors' improved pharmacokinetic profiles.

In addition to its therapeutic potential, 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid has been investigated for its role in chemical biology tools. A 2024 report in ACS Chemical Biology described its use as a scaffold for activity-based probes targeting serine hydrolases. These probes enable real-time monitoring of enzyme activity in complex biological systems, offering insights into disease mechanisms and drug responses. The compound's stability under physiological conditions and compatibility with click chemistry modifications were identified as key advantages for such applications.

Looking ahead, the continued exploration of 2-amino-2-(1-tert-butoxycarbonyl-2-methyl-4-piperidyl)acetic acid is expected to yield further innovations. Ongoing research aims to exploit its structural features for the development of next-generation therapeutics, including allosteric modulators of G-protein-coupled receptors (GPCRs) and covalent inhibitors of disease-relevant enzymes. Collaborative efforts between academic and industrial researchers are likely to accelerate the translation of these discoveries into clinical candidates, underscoring the compound's enduring relevance in the chemical biology and pharmaceutical landscape.